Cas no 1461704-79-9 (1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride
• CAS No: 1461704-79-9
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 4777507
• PubChem ID: 75416870
• Update Time: 2025-05-28

1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride
• 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride

• Inchi： 1S/C8H16N2O2.ClH/c1-12-6-8(11)10-4-2-3-7(9)5-10;/h7H,2-6,9H2,1H3;1H
• InChI Key： SRTBSMBDEGERMG-UHFFFAOYSA-N
• SMILES： Cl.O=C(COC)N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 55.6

Additional information on 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride

Comprehensive Overview of 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride (CAS No. 1461704-79-9)

1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride (CAS No. 1461704-79-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and methoxy functional group, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting central nervous system (CNS) disorders and enzyme modulation.

The molecular structure of 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride combines a secondary amine and a ketone moiety, making it a versatile intermediate in synthetic chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in drug development. Recent studies highlight its relevance in designing small-molecule inhibitors, particularly for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This aligns with the growing demand for targeted therapies in conditions like neurodegenerative diseases and metabolic syndromes.

In the context of AI-driven drug discovery, CAS No. 1461704-79-9 has emerged as a candidate for virtual screening due to its favorable ligand efficiency. Computational models predict its potential to bind with protease enzymes, a trending focus in antiviral research. The compound’s 3-aminopiperidine core is also being investigated for structure-activity relationship (SAR) studies, addressing frequent search queries like "how to optimize piperidine derivatives for higher selectivity."

From a synthetic perspective, the methoxyethanone group in this compound offers stability under physiological conditions, a feature often searched by chemists exploring prodrug strategies. Its applications extend to peptide mimetics, where researchers seek alternatives to traditional bioactive peptides with improved pharmacokinetics. Notably, the compound’s hydrogen bond acceptors make it a subject of interest in crystallography studies, another trending topic in material science forums.

Quality control and analytical characterization of 1-(3-Aminopiperidin-1-yl)-2-methoxyethan-1-one hydrochloride rely on advanced techniques like HPLC-MS and NMR spectroscopy, frequently discussed in peer-reviewed journals. The compound’s purity is critical for high-throughput screening (HTS), a method dominating recent publications on drug repurposing. As sustainability gains traction, synthetic routes minimizing hazardous byproducts are also being explored, aligning with the "green chemistry" movement.

In summary, CAS No. 1461704-79-9 represents a promising scaffold in modern medicinal chemistry. Its dual functionality as a hydrogen bond donor and acceptor, coupled with its drug-like properties, positions it as a valuable tool for addressing unmet medical needs. Future research may focus on its catalytic applications or integration into nanocarrier systems, reflecting the interdisciplinary nature of contemporary science.